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Executive Summary

(S)-1-Morpholinopropan-2-amine hydrochloride (CAS: 878279-07-3) is a highly versatile
chiral building block extensively utilized in modern medicinal chemistry[1][2]. Featuring a

morpholine ring coupled to a chiral propanamine backbone, this compound is instrumental in
synthesizing selective receptor antagonists, most notably targeting P2X3 and P2X2/3 receptors
for neuropathic pain and chronic cough indications[3][4]. This whitepaper provides a rigorous
examination of its chemical properties, a self-validating synthetic protocol, and analytical
standards for pharmaceutical scale-up.

Chemical Identity and Physicochemical Properties

Accurate nomenclature and property tracking are critical for regulatory compliance and
synthetic planning. While the CAS registry number 878279-07-3 technically designates the free
base, commercial vendors universally apply it to the hydrochloride salt form due to its
enhanced stability and handling characteristics[5][6].

Table 1: Chemical Identity and Quantitative Properties
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Parameter Specification / Value

Primary Name (S)-1-Morpholinopropan-2-amine hydrochloride

878279-07-3 (Commercially applied to HCI Salt)

CAS Registry Number o

Molecular Formula C7H16N20 « HCI

Molecular Weight 180.68 g/mol (Monohydrochloride)[2]

(S)-1-morpholin-4-ylpropan-2-amine

Synonyms hydrochloride; (S)-4-(2-Aminopropyl)morpholine
HCI[5]

Stereochemistry (S)-configuration at C2

Appearance White to off-white crystalline powder

Structural Significance in Drug Discovery

The incorporation of the (S)-1-morpholinopropan-2-amine moiety into drug scaffolds serves two
primary mechanistic purposes:

» Solubility and Pharmacokinetics: The morpholine ring acts as a weak base, improving
agueous solubility and modulating the lipophilicity (LogP) of the parent drug, which is crucial
for oral bioavailability.

o Stereospecific Target Engagement: The (S)-chiral center precisely orients the molecule
within the binding pocket of target proteins. For instance, in the development of triazole-
substituted arylamides by Roche (US Patent 20090170874A1), this specific enantiomer is
critical for the potent antagonism of P2X3 and P2X2/3 receptors, effectively blocking ATP
binding in sensory neurons[3][7].
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Role of (S)-1-Morpholinopropan-2-amine in P2X3 receptor antagonist drug development.

Experimental Workflow: Synthesis and Validation

As a Senior Application Scientist, | emphasize that the synthesis of 1,2-diamines or amino-
ethers from amino alcohols is fraught with the risk of aziridine intermediate formation. If the
primary amine is not adequately protected, intramolecular cyclization can occur, leading to
racemization or regiochemical scrambling. The following protocol employs a robust Boc-
protection strategy to ensure >99% enantiomeric excess (ee).

Step-by-Step Synthetic Protocol

Step 1: O-Mesylation of Boc-L-Alaninol
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o Rationale: Converts the hydroxyl group into a superior leaving group (methanesulfonate)
under mild conditions, preserving the integrity of the adjacent chiral center.

e Procedure: Dissolve (S)-2-((tert-butoxycarbonyl)amino)propan-1-ol (1.0 eq) in anhydrous
dichloromethane (DCM). Add triethylamine (1.5 eq) and cool the mixture to 0°C. Dropwise
add methanesulfonyl chloride (1.2 eq). Stir for 2 hours at room temperature.

 Validation: Monitor via TLC (Hexane/EtOAc 1:1). Quench with saturated aqueous NaHCOs3,
extract with DCM, and concentrate to yield the mesylate intermediate.

Step 2: Nucleophilic Substitution with Morpholine

» Rationale: The mesylate is displaced by morpholine. Potassium carbonate acts as an acid
scavenger to prevent premature Boc deprotection.

e Procedure: Dissolve the mesylate (1.0 eq) in anhydrous acetonitrile. Add morpholine (2.0 eq)
and anhydrous K2COs (1.5 eq). Heat the suspension to 80°C for 12 hours under an inert
nitrogen atmosphere.

 Validation: Confirm mass via LC-MS ([M+H]*+ = 245.2 for the Boc-protected intermediate).
Filter the inorganic salts, concentrate, and purify via flash chromatography if necessary.

Step 3: Boc Deprotection and Salt Formation

» Rationale: Removal of the tert-butoxycarbonyl group using anhydrous acid yields the final
hydrochloride salt, which precipitates directly, avoiding complex free-base isolation.

e Procedure: Dissolve the intermediate in a minimal amount of diethyl ether. Slowly add 4M
HCl in dioxane (3.0 eq) at room temperature. Stir for 4 hours.

» Validation: A white precipitate will form. Filter the solid, wash with cold diethyl ether, and dry
under vacuum to yield (S)-1-morpholinopropan-2-amine hydrochloride.
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Step-by-step synthetic workflow for (S)-1-Morpholinopropan-2-amine hydrochloride.

Analytical Characterization and Release
Specifications

To ensure trustworthiness and reproducibility in downstream pharmaceutical applications, the
isolated compound must adhere to strict analytical release criteria.

Table 2: Analytical Release Specifications

Parameter Analytical Method Acceptance Criteria
Purity HPLC (ELSD or CAD) = 98.0%
] ] ) Chiral HPLC (e.g., Chiralcel
Enantiomeric Purity =>99.0% ee
OD-H)
) [M+H]* = 145.1 m/z (Free
Identity (Mass) LC-MS (ESI+)
base)
] Conforms to reference
Identity (Structure) 1H-NMR (D20 or DMSO-de)
structure
Moisture Content Karl Fischer Titration <1.0%

Causality Note: Because the morpholine moiety lacks strong UV chromophores, Evaporative
Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) is highly recommended
over standard UV detection to accurately quantify impurities during HPLC analysis.

Storage, Stability, and Handling

o Storage Conditions: Store in a tightly sealed container under an inert atmosphere (Argon or
Nitrogen) at 2—8°C.

e Hygroscopicity: As a hydrochloride salt, the compound exhibits moderate hygroscopicity.
Prolonged exposure to ambient humidity will lead to water absorption, which can alter the
effective molecular weight and stoichiometry during sensitive coupling reactions.

» Handling: Handle within a fume hood using standard PPE (nitrile gloves, safety goggles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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